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An In-depth Technical Guide on the Safe Handling of N,N'-Diisopropylcarbodiimide (DIC)

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-Diisopropylcarbodiimide (DIC) is a widely used coupling reagent in organic synthesis,

particularly in peptide synthesis and the formation of amide and ester bonds.[1][2] While an

effective reagent, DIC presents significant health and safety hazards that necessitate strict

adherence to safety protocols. This guide provides a comprehensive overview of the safety

precautions, handling procedures, and emergency responses required for the safe use of DIC

in a laboratory setting.

Hazard Identification and Classification
DIC is classified as a hazardous substance with multiple risk factors. It is a flammable liquid

and vapor, is fatal if inhaled, causes serious eye damage, and may cause allergic skin and

respiratory reactions.[3][4][5]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[3][4]

H317: May cause an allergic skin reaction.[3][4]
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H318: Causes serious eye damage.[3]

H330: Fatal if inhaled.[3][4]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3][4]

Quantitative Data
Physical and Chemical Properties

Property Value Source(s)

CAS Number 693-13-0 [3][6][7][8][9]

Molecular Formula C₇H₁₄N₂ [7][8][9][10]

Molecular Weight 126.20 g/mol [3][7][8]

Appearance
Clear, colorless to pale yellow

liquid
[7][9][11][12]

Boiling Point 145-148 °C [3][4][6][9][11][12]

Density 0.806 - 0.815 g/mL at 20-25 °C [3][10][11][13]

Flash Point 33 °C (91.4 °F) [3][6][11][12]

Solubility
Insoluble in water. Soluble in

most organic solvents.
[7][12]

Toxicological Data
Test Species Route Value Source(s)

LD50 Mouse Intravenous 36 mg/kg [13]

LD50 Mouse Oral 36 mg/kg [14][15]

LC50 Rat Inhalation (4 h) 0.1 mg/L [1][11]

Safe Handling and Storage
Engineering Controls
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All work with DIC must be conducted in a properly functioning chemical fume hood to minimize

inhalation exposure.[16][17] The fume hood sash should be kept as low as possible. For

weighing solid forms or when aerosols might be generated, a ventilated balance enclosure or

glove box should be used.[17][18]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling DIC.

PPE Category Specification Source(s)

Eye/Face Protection
Tightly fitting safety goggles

and a face shield.
[5][17][19]

Hand Protection

Chemical-resistant gloves

(e.g., butyl rubber, nitrile

rubber). Inspect gloves before

each use. Double gloving is

recommended.

[5][20]

Skin and Body Protection

A flame-retardant lab coat,

long-sleeved clothing, and

closed-toe shoes. An apron

and oversleeves may be

necessary for larger quantities.

[17][19][20]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge is

required if working outside of a

fume hood or if there is a risk

of inhalation.

[1][19]

Storage
DIC should be stored in a cool, dry, and well-ventilated area, away from heat, sparks, and open

flames.[11][19][21] It is moisture-sensitive and should be stored under an inert atmosphere.[19]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel. Store in a locked cabinet.[19] Keep containers tightly closed.[11][19][21]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://ehs.umich.edu/wp-content/uploads/2023/03/AcutelyToxicChemicals.docx
https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Highly%20Acutely%20Toxic%20Materials.pdf
https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Highly%20Acutely%20Toxic%20Materials.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Highly-Acutely-Toxic-Materials.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/N,N%C2%B4-Diisopropylcarbodiimide_1863_3.0.pdf
https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Highly%20Acutely%20Toxic%20Materials.pdf
https://www.sigmaaldrich.com/JP/pt/sds/sigma/d4781?userType=undefined
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/N,N%C2%B4-Diisopropylcarbodiimide_1863_3.0.pdf
https://hse.kaust.edu.sa/wp-content/uploads/2024/08/15_working-with-Toxic.pdf
https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Highly%20Acutely%20Toxic%20Materials.pdf
https://www.sigmaaldrich.com/JP/pt/sds/sigma/d4781?userType=undefined
https://hse.kaust.edu.sa/wp-content/uploads/2024/08/15_working-with-Toxic.pdf
https://www.chemicalbook.com/msds/n-n-diisopropylcarbodiimide.pdf
https://www.sigmaaldrich.com/JP/pt/sds/sigma/d4781?userType=undefined
https://mubychem.com/diisopropylcarbodiimide-manufacturers-DIPC.html
https://www.sigmaaldrich.com/JP/pt/sds/sigma/d4781?userType=undefined
https://www.carlroth.com/medias/SDB-6981-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjMzMDZ8YXBwbGljYXRpb24vcGRmfGFEWTRMMmhqWmk4NU1UYzVPVFl5TnpZNU5ETTRMMU5FUWw4Mk9UZ3hYMGRDWDBWT0xuQmtaZ3xhNDMwNjNlZGZiMTA3ZDQxYzQyYjRhZTUxMzY2YmJhZTdhYTFiNjMwNWJkYmE1NTVmMzBkM2Q1NWQ1NTQzYTFk
https://www.sigmaaldrich.com/JP/pt/sds/sigma/d4781?userType=undefined
https://www.sigmaaldrich.com/JP/pt/sds/sigma/d4781?userType=undefined
https://mubychem.com/diisopropylcarbodiimide-manufacturers-DIPC.html
https://www.sigmaaldrich.com/JP/pt/sds/sigma/d4781?userType=undefined
https://www.carlroth.com/medias/SDB-6981-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjMzMDZ8YXBwbGljYXRpb24vcGRmfGFEWTRMMmhqWmk4NU1UYzVPVFl5TnpZNU5ETTRMMU5FUWw4Mk9UZ3hYMGRDWDBWT0xuQmtaZ3xhNDMwNjNlZGZiMTA3ZDQxYzQyYjRhZTUxMzY2YmJhZTdhYTFiNjMwNWJkYmE1NTVmMzBkM2Q1NWQ1NTQzYTFk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
General Protocol for Handling Acutely Toxic Liquids

Preparation: Before starting any work, ensure that the chemical fume hood is functioning

correctly and that all necessary PPE is available and in good condition.[20] Review the

Safety Data Sheet (SDS) for DIC.[20]

Designated Area: Demarcate a specific area within the fume hood for handling DIC. This

area should be clean and uncluttered.[17]

Dispensing: When dispensing DIC, use a syringe or pipette to minimize the risk of spills and

splashes. Perform all transfers over a secondary containment tray.

Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate

solvent.[17] Remove and dispose of gloves properly, and wash hands and arms thoroughly

with soap and water.[17][20]

Protocol for a Standard DIC/HOBt Peptide Coupling
Reaction
This protocol is adapted for safety and assumes a solid-phase peptide synthesis (SPPS)

workflow.

Resin Preparation: Swell the resin in a suitable solvent (e.g., DMF) inside a reaction vessel

within the chemical fume hood.

Deprotection: Remove the N-terminal protecting group from the resin-bound amino acid

using standard protocols.

Activation/Coupling:

In a separate vial, dissolve the N-protected amino acid (5 equivalents) and 1-

hydroxybenzotriazole (HOBt) (5.5 equivalents) in DMF.

Add this solution to the resin.

Carefully add DIC (5.5 equivalents) to the reaction vessel.[22]
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Reaction: Agitate the mixture at room temperature. Monitor the reaction's progress using a

ninhydrin test.[22]

Washing: Once the reaction is complete, wash the resin thoroughly with DMF and DCM to

remove excess reagents and the diisopropylurea byproduct.

Waste Management: All liquid waste containing DIC must be collected in a designated,

labeled hazardous waste container.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim to fresh air

immediately. If breathing has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[19]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected area with copious

amounts of water for at least

15 minutes. Seek medical

attention.

[19]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do. Seek

immediate medical attention.

[19]

Ingestion

Do NOT induce vomiting. If the

victim is conscious, rinse their

mouth with water and have

them drink two glasses of

water. Seek immediate medical

attention.

[19]

Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For small spills, contain the liquid with an inert absorbent material such as

vermiculite or sand.[23][24]
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Neutralize: While specific neutralization protocols for carbodiimides are not widely published,

a cautious approach would be to absorb the spill first and then decontaminate the area. For

general guidance on acid or base spills, use appropriate neutralizers like sodium bicarbonate

for acids or citric acid for bases.[23][25]

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed, labeled container for hazardous waste disposal.[24]

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and

water.[23]

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[19]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: DIC is a flammable liquid that can form explosive mixtures with air. Vapors

are heavier than air and may travel to an ignition source.[19]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[19]

Waste Disposal
All waste materials contaminated with DIC, including empty containers, used PPE, and spill

clean-up materials, must be disposed of as hazardous waste in accordance with local, state,

and federal regulations. Do not dispose of DIC down the drain.[1]

Logical Workflow Diagram
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1. Preparation Phase

2. Handling Phase
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Caption: Logical workflow for the safe handling of N,N'-Diisopropylcarbodiimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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